
Spectroscopic data of 4-Nitrobenzanilide (NMR,
IR, MS)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Nitrobenzanilide

CAS No.: 3460-11-5

Cat. No.: B1664616

Get Quote

An In-depth Technical Guide to the Spectroscopic Characterization of 4-Nitrobenzanilide

Introduction
4-Nitrobenzanilide (CAS No: 3393-96-2), with the molecular formula C₁₃H₁₀N₂O₃, is a

significant organic compound widely utilized as a chemical intermediate in the synthesis of

dyes and various pharmaceutical compounds.[1][2] Structurally, it is a secondary aromatic

amide featuring a benzoyl group attached to a 4-nitroaniline moiety.[3] The precise

characterization of this molecule is paramount for quality control, reaction monitoring, and

ensuring the integrity of downstream products. Spectroscopic techniques, including Nuclear

Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS),

provide a powerful analytical triad for the unambiguous elucidation of its molecular structure.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals, offering a detailed analysis of the spectroscopic data of 4-
Nitrobenzanilide. As a senior application scientist, the following sections are structured not

merely to present data but to explain the causal relationships between the molecular structure
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and the resulting spectral features, providing field-proven insights into experimental choices

and data interpretation.

Molecular Structure and Spectroscopic Correlation
The key to interpreting any spectrum lies in a fundamental understanding of the molecule's

structure. 4-Nitrobenzanilide possesses two distinct aromatic rings and a central amide

linkage, with a strongly electron-withdrawing nitro group (-NO₂) positioned para to the amide

nitrogen. This arrangement creates specific electronic environments for each nucleus, which

are directly probed by spectroscopic methods.
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Caption: Primary fragmentation pathway of 4-Nitrobenzanilide in EI-MS.

Integrated Analytical Workflow
The definitive characterization of 4-Nitrobenzanilide relies on the synergistic use of these

spectroscopic techniques. The workflow ensures that each piece of data corroborates the

others, leading to a self-validating conclusion.
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Caption: A comprehensive workflow for the characterization of 4-Nitrobenzanilide.

Conclusion
The spectroscopic profile of 4-Nitrobenzanilide is distinct and informative. ¹H and ¹³C NMR

define its carbon-hydrogen skeleton, IR spectroscopy confirms the presence and nature of its

key functional groups (secondary amide, nitro group, aromatic rings), and mass spectrometry

verifies its molecular weight and predictable fragmentation. Together, these techniques provide

a robust and definitive analytical package for the identification and quality assessment of 4-
Nitrobenzanilide, ensuring its suitability for advanced applications in research and industry.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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